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Menazon Basic Properties and Status

The following table summarizes key information about Menazon, which is crucial for understanding its

context.

Property Value

Chemical Name S-[(4,6-diamino-1,3,5-triazin-2-yl)methyl] O,O-dimethyl

phosphorodithioate [1]

CAS Registry Number 78-57-9 [1]

Molecular Weight 281.30 g/mol [1]

Mode of Action Acetylcholinesterase inhibitor [1]

Current Regulatory Status (USA
& EU)

Not approved [1]

WHO Classification Obsolete (O) [1]

Model Protocol for Precision & Accuracy Assessment
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While specific data on Menazon's precision and accuracy is scarce, the following methodology from a recent

forensic toxicology study details the validation of an HPLC-DAD method for quantifying anticholinesterase

pesticides (the class to which Menazon belongs) in biological matrices. This provides a clear standard for

how such an assessment is performed [2].

The experimental workflow for this protocol can be visualized as follows:
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Start: Method Validation for Pesticides
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Establish Linearity
(Range: 25–500 μg/mL)

Correlation Coefficient (r²) > 0.99

Assess Precision
Calculate Coefficient of Variation (CV)

CV < 15% for LQC, MQC, HQC

Determine Accuracy
Calculate Relative Standard Deviation

RSD < 15% for LQC, MQC, HQC

Measure Recovery
Range of Analytes: 31% to 71%
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Range of Analytes: 31% to 71%

Evaluate Selectivity
No significant interfering peaks

from xenobiotics or matrix

End: Validated Analytical Method
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Click to download full resolution via product page

Detailed Experimental Methodology

Analytical Technique: The method uses High-Performance Liquid Chromatography with a Diode
Array Detector (HPLC-DAD). This technique is recognized as reliable, fast, simplistic, and cost-
effective for the identification and quantitation of target analytes [2].

Sample Matrices: The protocol was validated using complex biological samples, including stomach
contents, liver, vitreous humor, and blood from multiple animal species. This demonstrates its

applicability to real-world forensic cases [2].
Key Validation Parameters & Quantitative Data: The method's performance was rigorously evaluated,

yielding the following quantitative results [2]:

Analytical
Parameter

Result / Criterion Description

Linearity 25–500 μg/mL The concentration range over which the method provides

accurate measurements.

Correlation
Coefficient (r²)

> 0.99 Indicates a strong linear relationship between concentration

and detector response.
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Analytical
Parameter

Result / Criterion Description

Precision (CV) < 15% Measures the repeatability of the analysis (low variation

between repeated measurements of the same sample).

Accuracy (RSD) < 15% Measures how close the measured value is to the true

value.

Recovery of
Analytes

31% to 71% Indicates the efficiency of extracting the analyte from the

complex biological matrix.

Selectivity No significant

interfering peaks

Confirms that the method specifically detects the target

pesticides without interference from other matrix
components.

Insights for Contemporary Research

Although Menazon itself is obsolete, the principles of its action and analysis remain relevant.

Structural Uniqueness: Menazon incorporates a triazine moiety in its structure, which may confer
different biological activity and selectivity compared to other organophosphates [1]. This uniqueness

would be a key factor in any modern analytical study comparing it to alternatives.
Focus on Current Compounds: Contemporary research on pesticide analysis and safety

increasingly focuses on the hazards of all ingredients in pesticide formulations, including so-called
"inert" ingredients and adjuvants, some of which have been found to pose significant health risks

such as endocrine disruption [3]. This represents a broader scope for modern toxicological
assessment.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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